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For Researchers, Scientists, and Drug Development Professionals

Abstract
SW083688 is a potent and highly selective small molecule inhibitor of Thousand-And-One

Kinase 2 (TAOK2), a member of the Mitogen-Activated Protein Kinase Kinase Kinase (MAP3K)

family. This technical guide provides a comprehensive overview of the chemical properties of

SW083688, including its mechanism of action, impact on cellular signaling pathways, and its

effects on autophagy. Quantitative data are presented in a structured format, and detailed

experimental methodologies are provided for key assays. Visual diagrams of the relevant

signaling pathways and experimental workflows are included to facilitate a deeper

understanding of the compound's function.

Chemical and Physical Properties
SW083688 is a small molecule with the chemical formula C23H25N3O5S and a molecular

weight of 455.53 g/mol . Its primary known biological activity is the selective inhibition of the

serine/threonine kinase TAOK2.
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Property Value Reference

Chemical Formula C23H25N3O5S [1]

Molecular Weight 455.53 g/mol [1]

Target TAOK2 (MAP3K17) [2][3]

IC50 1.3 µM [2][3]

Pathway MAPK/ERK Pathway [1]

Mechanism of Action and Signaling Pathway
SW083688 exerts its biological effects through the direct inhibition of TAOK2 kinase activity.

TAOK2 is an upstream activator of the p38 Mitogen-Activated Protein Kinase (MAPK) cascade,

a critical signaling pathway involved in cellular responses to environmental stress.[2][4]

TAOK2 functions as a MAP3K by phosphorylating and activating the downstream MAP2K3 and

MAP2K6 kinases. These activated MAP2Ks, in turn, phosphorylate and activate p38 MAPK.

The activation of p38 leads to the regulation of various cellular processes, including

inflammation, cell cycle, and apoptosis. By inhibiting TAOK2, SW083688 effectively blocks this

signaling cascade, preventing the activation of p38 MAPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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